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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103 Get Quote

Essential Safety and Handling Guide for Edetol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Edetol (CAS 192-60-

3), also known as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine or Quadrol. Adherence

to these protocols is essential for ensuring a safe laboratory environment and the integrity of

your research.

Chemical and Physical Properties
Edetol is a colorless to pale yellow, viscous liquid that is miscible with water and various

organic solvents.[1] Its properties are summarized below.
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Property Value

CAS Number 102-60-3

Molecular Formula C₁₄H₃₂N₂O₄

Molecular Weight 292.41 g/mol

Appearance Colorless to light yellow viscous liquid[2]

Boiling Point 190 °C @ 1.0 mmHg[1]

Density 1.010 g/cm³[2]

Solubility Miscible with water[2]

pH 10.4 (10 g/L in water)

Hazard Identification and Personal Protective
Equipment (PPE)
Edetol is classified as a skin sensitizer and may cause an allergic skin reaction.[2][3] It can

also cause eye and skin irritation, as well as respiratory tract irritation.[4] Therefore, appropriate

PPE is mandatory.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

can lead to irritation and

allergic reactions.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Protects skin from accidental

spills.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes the inhalation of

potentially irritating vapors.
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Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents.

Don all required PPE as specified in the table above.

Handling Viscous Liquids: Edetol is a viscous liquid, which requires specific handling

techniques to ensure accurate measurement and prevent contamination.

Pipetting: Use positive displacement pipettes or the reverse pipetting technique with

standard air displacement pipettes for accurate liquid handling.[5][6]

Transfer: When transferring, pour slowly and allow sufficient time for the liquid to flow.

Experimental Workflow: The following diagram outlines the standard workflow for handling

Edetol in a laboratory setting.
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Handling
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Don Appropriate PPE
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Decontaminate Glassware
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Click to download full resolution via product page

A diagram illustrating the handling workflow for Edetol.

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[7]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops or persists.[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

attention.[7]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[1]

Clean: Clean the spill area thoroughly.

Waste Disposal: Edetol and any contaminated materials should be disposed of as hazardous

chemical waste.

Unused Product: Collect in a designated, labeled, and sealed container.
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Contaminated Materials: Gloves, wipes, and other materials that have come into contact with

Edetol should be placed in a designated hazardous waste container.

Solutions: Aqueous and organic solutions containing Edetol should be collected in

appropriate, labeled hazardous waste containers. Do not pour down the drain.

All waste must be disposed of through a licensed disposal company, following all local, state,

and federal regulations.[8]

Spill Occurs

Evacuate Area Don PPE

Contain Spill with Inert Material

Collect Waste

Clean Spill Area

Dispose as Hazardous Waste
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A flowchart for the Edetol spill response procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL16280&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/nnnn-tetrakis2-hydroxyethylethylenediamine-pid_Seven5364.html
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0124.pdf
https://pim-resources.coleparmer.com/sds/05492.pdf
https://opentrons.com/applications/viscous-liquid-handling
https://m.youtube.com/watch?v=N2LOrQ0VKMo
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.chemicalbook.com/msds/n-n-n-n-tetrakis-2-hydroxypropyl-ethylenediamine.pdf
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/product/b1671103#personal-protective-equipment-for-handling-edetol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

